Cas no 627488-48-6 ([4-({2-[(Methylamino)methyl]phenyl}sulfanyl)-3-nitrophenyl]methanol)

[4-({2-[(Methylamino)methyl]phenyl}sulfanyl)-3-nitrophenyl]methanol structure
627488-48-6 structure
Product Name:[4-({2-[(Methylamino)methyl]phenyl}sulfanyl)-3-nitrophenyl]methanol
CAS No:627488-48-6
MF:C15H16N2O3S
MW:304.364142417908
CID:2789035
PubChem ID:67105714
Update Time:2025-04-21

[4-({2-[(Methylamino)methyl]phenyl}sulfanyl)-3-nitrophenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [4-({2-[(Methylamino)methyl]phenyl}sulfanyl)-3-nitrophenyl]methanol
    • SCHEMBL1644198
    • 627488-48-6
    • DTXSID20736430
    • Inchi: 1S/C15H16N2O3S/c1-16-9-12-4-2-3-5-14(12)21-15-7-6-11(10-18)8-13(15)17(19)20/h2-8,16,18H,9-10H2,1H3
    • InChI Key: OKQFVLPIMJLWJD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(CO)=CC=1[N+](=O)[O-])C1C=CC=CC=1CNC

Computed Properties

  • Exact Mass: 304.08816355Da
  • Monoisotopic Mass: 304.08816355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 103Ų
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